Cas no 1448124-25-1 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448124-25-1
• MF: C₁₄H₁₈N₄O₄S₂
• MW: 370.447120189667
• CID: 6404318
• PubChem ID: 71806461
• Update Time: 2025-07-08

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide
• AKOS024559210
• N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]-1-methyl-1H-pyrazole-4-sulfonamide
• N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-1-methyl-1H-pyrazole-4-sulfonamide
• F6436-1104
• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-1-methylpyrazole-4-sulfonamide
• 1448124-25-1

• Inchi： 1S/C14H18N4O4S2/c1-11-4-5-12(18-6-3-7-23(18,19)20)8-14(11)16-24(21,22)13-9-15-17(2)10-13/h4-5,8-10,16H,3,6-7H2,1-2H3
• InChI Key： GCHZVNZLRBKSAY-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(C)=C(C=1)NS(C1C=NN(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 370.07694742g/mol
• Monoisotopic Mass: 370.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide

N-5-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)-2-Methylphenyl-1-Methyl-1H-Pyrazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No 1448124-25-1, known as N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of the pyrazole sulfonamide class, which has been extensively studied for its role in various biological systems.

N-Acylthiazolidinones are a class of compounds that have been explored for their potential as enzyme inhibitors, particularly in the context of protease inhibition. The presence of the thiazolidinone moiety in this compound suggests that it may exhibit similar enzymatic inhibitory properties. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of therapeutics targeting chronic diseases such as cancer and neurodegenerative disorders.

The pyrazole ring within the molecule is another key structural element that contributes to its pharmacological activity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and binding affinity to target proteins. This feature makes them valuable in the design of small molecule drugs with high potency and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and click chemistry to construct the complex structure of this molecule with high precision. These techniques not only improve yield but also reduce the environmental impact of chemical synthesis, aligning with current green chemistry principles.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By inhibiting specific kinases, this compound could potentially modulate cellular processes and offer therapeutic benefits.

Moreover, the sulfonamide group present in the molecule plays a crucial role in its pharmacokinetic profile. Sulfonamides are known to enhance solubility and stability, which are essential for drug delivery. Recent research has focused on optimizing sulfonamide-containing compounds to improve their absorption and distribution within the body.

The integration of these structural elements—thiazolidinone, pyrazole, and sulfonamide—creates a molecule with multifaceted biological activities. This compound serves as a valuable tool for exploring novel therapeutic strategies and advancing drug development pipelines.

In conclusion, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl-1-methyl-1H-pyrazole-4-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activity, positions it as a key player in future drug discovery efforts.